Cas no 2172255-19-3 (1H-Pyrazole-5-sulfinic acid, 1,3-dimethyl-)

• Product Name: 1H-Pyrazole-5-sulfinic acid, 1,3-dimethyl-
• CAS No: 2172255-19-3
• MF: C₅H₈N₂O₂S
• MW: 160.194219589233
• CID: 5302553
• Update Time: 2025-11-03

1H-Pyrazole-5-sulfinic acid, 1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfinic acid, 1,3-dimethyl-

• Inchi： 1S/C5H8N2O2S/c1-4-3-5(10(8)9)7(2)6-4/h3H,1-2H3,(H,8,9)
• InChI Key： JUFQYILKDDIULG-UHFFFAOYSA-N
• SMILES： N1(C)C(S(O)=O)=CC(C)=N1

Additional information on 1H-Pyrazole-5-sulfinic acid, 1,3-dimethyl-

1H-Pyrazole-5-sulfinic Acid, 1,3-Dimethyl- (CAS No: 2172255-19-3)

The compound 1H-Pyrazole-5-sulfinic Acid, 1,3-Dimethyl- (CAS No: 2172255-19-3) is a significant organic molecule with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and material science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and biological activities. The molecule consists of a pyrazole ring substituted with a sulfinic acid group at the 5-position and methyl groups at the 1 and 3 positions, making it a versatile structure for various chemical modifications and functionalizations.

Structural Features and Chemical Properties:

The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The substitution pattern of this compound introduces steric and electronic effects that influence its reactivity and solubility. The sulfinic acid group (-SO₂H) at the 5-position imparts acidic properties to the molecule, making it suitable for applications requiring protonation or deprotonation under specific conditions. The methyl groups at positions 1 and 3 provide additional steric bulk, which can be advantageous in drug design for improving bioavailability or preventing unwanted side reactions.

Synthesis and Characterization:

The synthesis of 1H-Pyrazole-5-sulfinic Acid, 1,3-Dimethyl- involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, often utilizing microwave-assisted synthesis or catalytic systems to enhance reaction yields and selectivity. The characterization of this compound is typically carried out using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure, purity, and stability of the compound.

Applications in Pharmaceutical Research:

One of the most promising applications of 1H-Pyrazole-5-sulfinic Acid, 1,3-Dimethyl- lies in its potential as a lead compound in drug discovery programs. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. Additionally, its sulfinic acid group can act as a bioisostere for other acidic functional groups, offering flexibility in drug design.

Role in Agrochemical Development:

Beyond pharmaceuticals, 1H-Pyrazole-5-sulfinic Acid, 1,3-Dimethyl- has shown potential in agrochemical applications. Its ability to interact with plant receptors or microbial enzymes makes it a candidate for developing new classes of pesticides or herbicides. Researchers are actively exploring its efficacy against various crop pathogens and its impact on plant growth regulation.

Recent Research Advances:

Recent studies have focused on optimizing the synthesis of 1H-Pyrazole-5-sulfinic Acid, 1,3-Dimethyl- to address challenges related to scalability and cost-effectiveness. Green chemistry approaches, such as using biocatalysts or solvent-free conditions, have been employed to minimize environmental impact during production. Furthermore, computational modeling techniques have been utilized to predict the binding affinities of this compound to various biological targets, aiding in rational drug design.

Conclusion:

In summary, 1H-Pyrazole-5-sulfinic Acid, 1,3-Dimethyl-(CAS No: 2172255-19-3) is a versatile compound with significant potential across multiple industries. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing both pharmaceutical and agrochemical innovations.